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Compound of Interest

Benzyldimethylundecylammonium
Compound Name:
chloride
CAS No.: 16576-95-7
Cat. No.: B095167
\ J

Benzyldimethylundecylammonium chloride is a member of the benzalkonium chloride
(BAC) family of quaternary ammonium compounds (QACS), a class of cationic surfactants
renowned for their broad-spectrum antimicrobial efficacy.[1] Structurally, it is an organic salt
composed of a permanently charged quaternary ammonium cation and a chloride anion.[2] The
cation features a central nitrogen atom covalently bonded to four distinct groups: a benzyl
group, two methyl groups, and a long-chain undecyl (C11) alkyl group. This amphipathic
structure, possessing both a hydrophilic (the charged nitrogen head) and a hydrophobic (the
alkyl and benzyl groups) region, is fundamental to its surface-active properties and its primary
mechanism of antimicrobial action.[3]

This guide offers a comprehensive exploration of the chemical and physical properties of
benzyldimethylundecylammonium chloride, its synthesis, mechanism of action, analytical
methodologies, and key applications. It is designed for researchers, scientists, and drug
development professionals who require a deep technical understanding of this versatile
compound.

Physicochemical Properties

The physical and chemical characteristics of benzyldimethylundecylammonium chloride
dictate its behavior in various formulations and its interaction with biological systems. It typically
appears as a colorless or yellowish powder or a gummy solid with a characteristic aromatic
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odor and bitter taste. Its high solubility in water is a key attribute for its use in aqueous
disinfectant and preservative solutions.

Table 1: Physicochemical Data for Benzyldimethylundecylammonium Chloride and Related
Compounds

Property Value/Description Reference

benzyl-dimethyl-
IUPAC Name ] ] N/A
undecylazanium chloride

Molecular Formula C20H36CIN
Molecular Weight 326.0 g/mol
Colorless or yellowish powder
Appearance .
or gummy amber solid.
Odor Aromatic.
Solubility High solubility in water.
Cationic Surfactant,
Classification Quaternary Ammonium [3]
Compound.[3]
6-8 (for general
pH (10 g/L solution) alkylbenzyldimethylammonium  [4]

chloride).[4]

Note: Data for the specific undecyl (C11) homolog may be limited; some properties are based
on closely related benzalkonium chlorides.

Synthesis of Benzyldimethylundecylammonium
Chloride

The synthesis of benzyldimethylundecylammonium chloride is achieved through a classic
quaternization reaction, a type of N-alkylation. The process involves the reaction of a tertiary
amine, specifically N,N-dimethylundecylamine, with benzyl chloride.[5][6]
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The reaction is typically conducted in a solvent such as isopropanol or toluene at elevated
temperatures (e.g., 60-100°C) with constant stirring to ensure a homogenous reaction mixture.
[5][6] The nucleophilic nitrogen of the tertiary amine attacks the electrophilic benzylic carbon of
benzyl chloride, displacing the chloride ion and forming the quaternary ammonium salt. Post-
reaction, the product is often purified through filtration and washing to remove unreacted
starting materials and impurities.[5] For high-purity applications, using distilled benzyl chloride
is preferable to remove byproducts like benzaldehyde that can form during storage.[7]

N,N-Dimethylundecylamine Benzyl Chloride

e —
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Caption: General workflow for the synthesis of benzyldimethylundecylammonium chloride.
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Mechanism of Antimicrobial Action

The efficacy of benzyldimethylundecylammonium chloride as a biocide is primarily due to
its ability to disrupt microbial cell membranes.[1][3] While the precise mechanism has not been
fully elucidated, it is understood to be a multi-step process driven by the compound's cationic
and amphipathic nature.[8]

o Adsorption and Electrostatic Interaction: The positively charged quaternary ammonium head
group is electrostatically attracted to the negatively charged components of the microbial cell
surface, such as teichoic acids in Gram-positive bacteria and phospholipids in the outer
membrane of Gram-negative bacteria.[8][9] This initial binding concentrates the compound at
the cell surface.

» Hydrophobic Interaction and Membrane Penetration: The long, hydrophobic undecy! alkyl
chain penetrates and intercalates into the lipid bilayer of the cytoplasmic membrane.[10] This
insertion disrupts the highly ordered structure of the membrane.[11][12]

 Membrane Disorganization and Leakage: The disruption of intermolecular interactions within
the membrane leads to a loss of structural integrity and fluidity.[11][13] This compromises the
membrane's function as a selective barrier, causing the leakage of essential low-molecular-
weight intracellular constituents, such as potassium ions and nucleotides.[3][14]

o Cell Lysis and Death: The extensive loss of cellular contents and the degradation of proteins
and nucleic acids, potentially through the inactivation of key enzymes, ultimately lead to cell
lysis and death.[3][12] Studies on Pseudomonas fluorescens exposed to a related compound
showed significant changes in cell surface hydrophobicity, membrane permeabilization, and
visible wrinkling and deformation of the cell membrane under electron microscopy.[14]
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Caption: Mechanism of action for benzyldimethylundecylammonium chloride against
bacteria.

Core Applications in Science and Industry

The potent biocidal and surfactant properties of benzyldimethylundecylammonium chloride
underpin its use across diverse fields.

o Disinfectants and Antiseptics: It is a key active ingredient in disinfectants for hospital
surfaces, industrial cleaning, and personal hygiene products like hand sanitizers and wet
wipes.[5] It exhibits broad-spectrum activity against Gram-positive and Gram-negative
bacteria, fungi, and enveloped viruses.[1][9] It has demonstrated effectiveness against
antibiotic-resistant strains such as MRSA.
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o Pharmaceutical Formulations: It serves as a preservative in pharmaceutical products,
particularly in ophthalmic, nasal, and otic solutions, to prevent microbial contamination. It is
also investigated as an absorption enhancer in topical drug delivery systems.

 Industrial Processes: In the textile industry, it is used as a softener, antistatic agent, and
emulsifier. Its cationic nature also makes it useful as a phase transfer catalyst in organic
synthesis.[2]

e Research and Analysis: High-purity grades of benzyldimethylundecylammonium chloride
and its homologs are used as analytical reference standards for quality control in food
products, milk, and pharmaceutical preparations using chromatographic techniques. It has
also been used as a spreading agent for visualizing proteoglycans in electron microscopy.
[15]

Analytical Methodology: Quantification by HPLC

High-Performance Liquid Chromatography (HPLC) is a robust and widely used technique for
the identification and quantification of benzyldimethylundecylammonium chloride and other
QACs in commercial products and environmental samples.[15][16] The method's speed and
reproducibility make it ideal for routine quality control.[15]

Generalized Protocol for HPLC Analysis of
Benzalkonium Chlorides

This protocol provides a representative framework. Method optimization and validation are
critical for specific matrices and regulatory requirements.

o Standard and Sample Preparation:

o Prepare a stock solution of high-purity benzyldimethylundecylammonium chloride
reference standard in the mobile phase or a suitable solvent (e.g., methanol/water
mixture).

o Create a series of working standards by serial dilution to generate a calibration curve (e.g.,
1-100 pg/mL).

o Accurately weigh or pipette the sample containing the analyte.
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o Extract the analyte using a suitable solvent, potentially employing ultrasonication.[17]

o Filter the sample extract through a 0.45 pm syringe filter to remove particulates before
injection.

o Chromatographic Conditions:

[e]

HPLC System: A standard HPLC system with a UV detector.
o Column: Areverse-phase C18 column is typically used.

o Mobile Phase: An isocratic or gradient mixture of an aqueous buffer (e.g., phosphate
buffer) and an organic solvent (e.g., acetonitrile or methanol).

o Flow Rate: Typically 1.0 mL/min.

o Detection: UV detection at a wavelength where the benzyl group shows strong
absorbance (e.g., ~214 nm or ~262 nm).

o Injection Volume: 10-20 pL.
e Quantification:

o Generate a calibration curve by plotting the peak area of the standards against their
concentration.

o Determine the concentration of benzyldimethylundecylammonium chloride in the
sample by interpolating its peak area from the calibration curve.

Toxicology and Safety Profile

While effective as a biocide, benzyldimethylundecylammonium chloride requires careful
handling due to its potential health and environmental effects. It is classified as harmful if
swallowed or in contact with skin and can cause severe skin burns and eye damage.[18][19]
[20]

Table 2: GHS Hazard Classification for Related Benzalkonium Chlorides
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Hazard Class Category Hazard Statement Reference

o H302: Harmful if
Acute Toxicity, Oral 4 [18][19]
swallowed

L H312: Harmful in
Acute Toxicity, Dermal 4 ) ) [18][19]
contact with skin

H314: Causes severe

Skin
) o 1B skin burns and eye [18][19]
Corrosion/Irritation
damage
Hazardous to the .
) _ H400: Very toxic to
Aquatic Environment, 1 [18][19]

aguatic life
Acute Hazard

Ingestion can lead to burning sensations, and in severe cases, circulatory and respiratory
failure.[21] Chronic exposure to QACSs, in general, has raised concerns, with some animal
studies suggesting potential impacts on reproductive and immune function, highlighting the
need for ongoing research and appropriate safety measures.[22] Environmentally, it is very
toxic to aquatic organisms, and its release into the environment must be avoided.[20][23]

Conclusion

Benzyldimethylundecylammonium chloride stands as a significant quaternary ammonium
compound, valued for its potent antimicrobial activity and surfactant properties. Its mechanism
of action, centered on the catastrophic disruption of microbial cell membranes, makes it a
highly effective ingredient in disinfectants, antiseptics, and preservatives. Understanding its
synthesis, physicochemical properties, and analytical quantification methods is essential for its
effective and safe application in pharmaceutical development, industrial processes, and
scientific research. As with all biocidal agents, a thorough appreciation of its toxicological profile
is paramount to ensure safe handling and minimize environmental impact.
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¢ 20. datasheets.scbt.com [datasheets.scbt.com]

e 21. BENZYLDIMETHYL(MIXED ALKYL)AMMONIUM CHLORIDE | CAMEO Chemicals |
NOAA [cameochemicals.noaa.gov]

o 22. Altered toxicological endpoints in humans from common quaternary ammonium
compound disinfectant exposure - PMC [pmc.ncbi.nlm.nih.gov]

e 23. hpc-standards.com [hpc-standards.com]

¢ To cite this document: BenchChem. [Introduction: Unveiling a Key Quaternary Ammonium
Compound]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095167#benzyldimethylundecylammonium-chloride-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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